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For researchers, scientists, and drug development professionals, N4-acetylcytidine
triphosphate (ac4CTP) is emerging as a critical tool for investigating the epitranscriptomic
landscape. This modified nucleotide is instrumental in the in vitro synthesis of N4-acetylcytidine
(ac4C) modified RNA, enabling detailed studies of its role in mRNA stability, translation
efficiency, and various cellular processes. This document provides a detailed overview of
commercially available ac4CTP, along with protocols for its application in molecular biology
research.

I. Commercial Suppliers and Pricing Overview

The availability of high-quality N4-acetylcytidine triphosphate is crucial for reproducible
experimental outcomes. Several reputable suppliers offer this modified nucleotide, with
variations in formulation, quantity, and price. The following table summarizes the offerings from
key suppliers to aid in the selection of the most suitable product for your research needs.
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) Catalog Available ] ] ]
Supplier . Formulation Purity Price (EUR)
Number(s) Quantities
10 pl (200 o
Jena NU-988S, Solution in > 95% €114.49,
o mM), 5 x 10
Bioscience NU-988L water (HPLC) €335.18
pl (100 mM)
MedChemEx HY-111815A- ] )
5mg Sodium salt 99.91% Inquire
press 5mg
Adooq : . : :
o A19880 Inquire Lyophilized Inquire Inquire
Bioscience
CymitQuimic Varies ) ) ) )
Inquire Inquire Inquire Inquire

a (distributor)

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers
directly for the most current information and for quotes on bulk quantities. "Inquire" indicates
that the information was not readily available on the supplier's website.

Il. Application Notes: The Role of N4-Acetylcytidine
in RNA Biology

N4-acetylcytidine is a post-transcriptional RNA modification that has been identified in various
RNA species, including messenger RNA (mMRNA), transfer RNA (tRNA), and ribosomal RNA
(rRNA).[1] The incorporation of ac4C into RNA molecules has been shown to have significant
functional consequences:

o Enhanced mRNA Stability: The presence of ac4C within an mRNA transcript can protect it
from degradation by cellular nucleases, thereby increasing its half-life.[2]

 Increased Translation Efficiency: Acetylation of cytidine in mMRNA has been demonstrated to
promote the efficiency of protein translation.[3][4] This effect appears to be position-
dependent within the mRNA sequence.[1]

o Regulation of Gene Expression: By influencing mRNA stability and translation, ac4C plays a
role in the post-transcriptional regulation of gene expression.[5]
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 Involvement in Disease: Dysregulation of ac4C modification has been implicated in various
diseases, including cancer.[6][7][8][9] The enzyme responsible for this modification, N-
acetyltransferase 10 (NAT10), is a subject of intense research as a potential therapeutic
target.[8][9][10]

The primary application of N4-acetylcytidine triphosphate is its use as a substrate for in vitro
transcription (IVT) reactions, typically catalyzed by T7 RNA polymerase.[11][12][13] This allows
for the site-specific or global incorporation of ac4C into synthetic RNA molecules for
downstream functional studies.

lll. Experimental Protocols

A. In Vitro Transcription for the Synthesis of ac4C-
Modified mRNA

This protocol outlines the general steps for incorporating N4-acetylcytidine into an mRNA
transcript using a commercially available T7 RNA polymerase-based in vitro transcription Kkit.

1. Materials:

e Linearized DNA template with a T7 promoter

o N4-Acetylcytidine triphosphate (ac4CTP) solution (e.g., 100 mM from Jena Bioscience)
o ATP, GTP, UTP solutions

e T7 RNA Polymerase

e Transcription Buffer

e RNase Inhibitor

e DNase | (RNase-free)

e Nuclease-free water

* RNA purification kit (e.g., column-based or magnetic beads)
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2. Workflow Diagram:

In Vitro Transcription

‘ Template Preparation

Post-Transcription Cleanup
Restriction Enzyme o) | Linearized Template . Quality Control

Click to download full resolution via product page
Caption: Workflow for the in vitro synthesis of ac4C-modified RNA.
3. Protocaol:

o Template Preparation: The DNA template should be linearized downstream of the desired
RNA sequence and purified to remove the restriction enzyme and buffer components.

o Transcription Reaction Setup: In a nuclease-free tube on ice, assemble the following
components. The final concentration of each nucleotide, including ac4CTP, should be
optimized based on the specific application, but a common starting point is to substitute a
portion or all of the CTP with ac4CTP.
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Component Volume Final Concentration
Nuclease-free water X UL

Transcription Buffer (10X) 2 L 1X

ATP, GTP, UTP (100 mM

each) 0.5 pL each 2.5 mM each
CTP (100 mM) 0.5-XpuL Varies
ac4CTP (100 mM) X uL Varies
Linear DNA Template 1 g

RNase Inhibitor 1puL

T7 RNA Polymerase 2L

Total Volume 20 pL

¢ Incubation: Mix the components gently and incubate the reaction at 37°C for 2 to 4 hours.

o DNase Treatment: Add RNase-free DNase | to the reaction mixture and incubate at 37°C for
15-30 minutes to remove the DNA template.

» RNA Purification: Purify the synthesized ac4C-modified RNA using a suitable RNA
purification kit according to the manufacturer's instructions.

e Quality Control: Assess the integrity and quantity of the purified RNA using denaturing
agarose gel electrophoresis and UV spectrophotometry. The presence of a sharp band of the
expected size indicates successful synthesis of full-length RNA.

B. Detection of N4-Acetyicytidine in RNA

Several methods are available for the detection and mapping of ac4C within RNA molecules.
One such method is ac4C-seq, which relies on the chemical reduction of ac4C followed by
reverse transcription and sequencing.

1. Principle of ac4C-seq:
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N4-acetylcytidine can be chemically reduced by sodium borohydride (NaBH4) or sodium
cyanoborohydride. This reduction alters the base-pairing properties of the modified cytidine,
causing it to be misread as a uridine (U) during reverse transcription. Consequently, a C-to-T
transition is observed at the position of the ac4C modification in the resulting cDNA sequence.

2. Workflow Diagram for ac4C-seq:
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: Reverse Transcription Sequencing Library High-Throughput e . "
(RNA Fragmentation (ac4C -> T mutation) Preparation Sequencing Read Mapping C-to-T Variant Calling

Chemical Reduction
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|
|

Click to download full resolution via product page
Caption: Workflow for the detection of ac4C sites in RNA using ac4C-seq.

3. Abbreviated Protocol for Chemical Reduction (as part of ac4C-seq): This protocol is based
on the principles described in the literature and should be optimized for specific experimental

conditions.[14][15]

» RNA Preparation: Isolate total RNA and perform ribosomal RNA depletion to enrich for
MRNA.

e Reduction Reaction:

o For the treatment sample, incubate the RNA with freshly prepared sodium borohydride
(NaBH4) in a suitable buffer system.
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o For the control sample, perform a mock incubation without NaBH4.

o RNA Cleanup: Purify the RNA from both the treatment and control reactions to remove
chemical residues.

o Downstream Processing: Proceed with RNA fragmentation, reverse transcription, and
sequencing library preparation for both samples.

» Bioinformatic Analysis: After sequencing, align the reads to the reference transcriptome and
identify sites with a significant enrichment of C-to-T transitions in the NaBH4-treated sample
compared to the control. These sites correspond to the locations of ac4C modifications.

IV. Signaling Pathways and Logical Relationships

The incorporation of ac4C into mRNA can influence various signaling pathways by modulating
the expression of key regulatory proteins. One such example is the role of NAT10-mediated
acetylation in cancer progression.
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Caption: Role of NAT10-mediated ac4C modification in cancer progression.

This diagram illustrates how the acetyltransferase NAT10 catalyzes the formation of ac4C on
target MRNAs, such as those encoding oncogenes.[9] This modification enhances the stability
and translational efficiency of the mRNA, leading to increased expression of the oncoprotein
and subsequent promotion of cancer progression.[9] The study of these pathways is facilitated
by the use of N4-acetylcytidine triphosphate to generate modified RNAs for functional assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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